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Compound of Interest

Compound Name:
2,4-Dimethoxy-5-methylbenzoic

acid

CAS No.: 50625-55-3

Cat. No.: B1422270

Get Quote

2,4-Dimethoxy-5-methylbenzoic acid is a key structural motif and a valuable building block in

the synthesis of fine chemicals and complex pharmaceutical intermediates.[1] Its substituted

aromatic ring, featuring both electron-donating methoxy groups and a reactive carboxylic acid

handle, makes it a versatile precursor for creating more elaborate molecules. This application

note provides a detailed, two-step protocol for the scale-up synthesis of this compound,

designed for researchers in drug development and process chemistry. The methodology

emphasizes operational simplicity, scalability, and high purity of the final product.

The synthetic strategy involves an initial formylation of the commercially available 1,3-

dimethoxy-4-methylbenzene via a Vilsmeier-Haack reaction, followed by a robust oxidation of

the resulting aldehyde to the desired carboxylic acid. This pathway avoids the use of highly

toxic reagents like hydrogen cyanide or high-pressure carbon monoxide, making it more

amenable to standard laboratory and pilot plant settings.[2][3]
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The synthesis is performed in two primary stages, starting from 1,3-dimethoxy-4-

methylbenzene. The first stage is the introduction of a formyl group to the aromatic ring,

followed by the oxidation of this group to a carboxylic acid.

Start: 1,3-Dimethoxy-4-methylbenzene

Step 1: Vilsmeier-Haack Formylation

 POCl3, DMF 

Intermediate: 2,4-Dimethoxy-5-methylbenzaldehyde

 Hydrolysis 

Step 2: KMnO4 Oxidation

 KMnO4, aq. KOH 

Final Product: 2,4-Dimethoxy-5-methylbenzoic acid

 Acidification 

Purification & Analysis

Click to download full resolution via product page

Figure 1: High-level workflow for the synthesis of 2,4-Dimethoxy-5-methylbenzoic acid.
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Part 1: Vilsmeier-Haack Formylation of 1,3-
Dimethoxy-4-methylbenzene
The Vilsmeier-Haack reaction is a reliable method for formylating electron-rich aromatic

compounds.[4][5] It utilizes a Vilsmeier reagent, generated in situ from a substituted amide (like

N,N-dimethylformamide, DMF) and phosphorus oxychloride (POCl₃), to act as the formylating

electrophile.

Reaction Mechanism: Vilsmeier-Haack Formylation
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Vilsmeier Reagent Formation

Electrophilic Aromatic Substitution

Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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